![molecular formula C20H19ClO3 B3944915 4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one](/img/structure/B3944915.png)
4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one
Overview
Description
4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one is a synthetic compound that belongs to the class of flavonoids. It is also known as flavonoid 2-arylbenzopyrone or flavone. This compound has been synthesized for various scientific research applications due to its unique chemical properties and potential therapeutic benefits.
Mechanism of Action
The mechanism of action of 4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one is not fully understood. However, studies have suggested that it may exert its therapeutic effects by modulating various signaling pathways involved in cell proliferation, apoptosis, inflammation, and glucose metabolism.
Biochemical and physiological effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. These include:
1. Inducing apoptosis in cancer cells.
2. Inhibiting the production of pro-inflammatory cytokines.
3. Regulating glucose metabolism and insulin secretion.
Advantages and Limitations for Lab Experiments
The advantages of using 4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one in lab experiments include its potential therapeutic benefits, its unique chemical properties, and its availability for synthesis. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one. These include:
1. Investigating its potential therapeutic benefits in other diseases, such as neurodegenerative disorders.
2. Studying its mechanism of action in more detail to identify potential targets for drug development.
3. Conducting further preclinical and clinical studies to evaluate its safety and efficacy as a therapeutic agent.
4. Exploring its potential use as a tool in chemical biology research.
In conclusion, this compound is a synthetic compound that has been synthesized for various scientific research applications. It has potential therapeutic benefits in cancer, inflammation, and diabetes, and its mechanism of action is not fully understood. Further research is needed to fully explore its potential uses and limitations.
Scientific Research Applications
4-butyl-7-[(2-chlorobenzyl)oxy]-2H-chromen-2-one has been used in various scientific research applications, including:
1. Anti-cancer activity: Studies have shown that this compound has potential anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells.
2. Anti-inflammatory activity: this compound has been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.
3. Anti-diabetic activity: Research has shown that this compound has potential anti-diabetic activity by regulating glucose metabolism and insulin secretion.
properties
IUPAC Name |
4-butyl-7-[(2-chlorophenyl)methoxy]chromen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClO3/c1-2-3-6-14-11-20(22)24-19-12-16(9-10-17(14)19)23-13-15-7-4-5-8-18(15)21/h4-5,7-12H,2-3,6,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVZUAPFKQUWYIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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